Cas no 1289388-09-5 ([1-(4-Chloro-6-methyl-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride)

• Product Name: [1-(4-Chloro-6-methyl-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride
• CAS No: 1289388-09-5
• MF: C₁₁H₁₈Cl₂N₄
• MW: 277.193419933319
• CID: 2166381
• Update Time: 2025-11-05

[1-(4-Chloro-6-methyl-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(4-Chloro-6-methyl-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride
• SBB075178
• [1-(6-chloro-4-methylpyrimidin-2-yl)(3-piperidyl)]methylamine, chloride
• [1-(4-Chloro-6-methylpyrimidin-2-yl)piperidin-3-yl]methylamine hydrochloride

• Inchi： 1S/C11H17ClN4.ClH/c1-8-6-10(12)15-11(14-8)16-5-3-4-9(7-16)13-2;/h6,9,13H,3-5,7H2,1-2H3;1H
• InChI Key： JGXDIWPLDAHRMM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(N=1)N1CCCC(C1)NC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 226
• Topological Polar Surface Area: 41

Additional information on [1-(4-Chloro-6-methyl-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride

Professional Introduction to [1-(4-Chloro-6-methyl-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride (CAS No. 1289388-09-5)

[1-(4-Chloro-6-methyl-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1289388-09-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly its piperidine and pyrimidine moieties, contribute to its unique pharmacological properties.

The chemical structure of [1-(4-Chloro-6-methyl-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride consists of a piperidine ring substituted at the 3-position with a methyl-amine group, which is further linked to a pyrimidine ring at the 2-position. The pyrimidine ring is chlorinated at the 4-position and methylated at the 6-position, these modifications enhancing its interaction with biological targets. This specific arrangement of functional groups makes the compound an attractive candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have shown that the [1-(4-Chloro-6-methyl-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride can interact with various enzymes and receptors, suggesting potential applications in treating a range of diseases. For instance, its ability to modulate the activity of enzymes involved in inflammatory pathways has been highlighted in several preclinical studies.

One of the most compelling aspects of this compound is its potential as an antiviral agent. The pyrimidine moiety is known to be a key structural component in many antiviral drugs, and the chloro and methyl substituents may enhance its efficacy by improving binding stability and metabolic resistance. Current research is focused on evaluating its activity against various viral strains, including those responsible for emerging infectious diseases. The hydrochloride salt form of the compound ensures better solubility and bioavailability, which are critical factors for its therapeutic success.

The synthesis of [1-(4-Chloro-6-methyl-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies not only improve yield but also minimize byproduct formation, ensuring a higher purity of the final product.

In addition to its pharmacological potential, [1-(4-Chloro-6-methyl-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride has shown promise in preclinical trials as a lead compound for further drug development. Researchers are exploring its efficacy in models of cancer, neurodegenerative disorders, and autoimmune diseases. The compound's ability to inhibit key signaling pathways associated with these conditions makes it a valuable asset in the quest for novel therapeutics.

The development of new drugs is often hampered by issues related to drug resistance and side effects. However, [1-(4-Chloro-6-methyl-pyrimidin-2-yl)-piperidin-3-ylmethylamine hydrochloride] offers several advantages over existing treatments due to its unique chemical structure. Its dual interaction with multiple biological targets provides a synergistic effect, potentially reducing the likelihood of resistance development. Furthermore, its favorable pharmacokinetic profile suggests that it may have fewer side effects compared to conventional drugs.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing the need for rigorous testing and validation before clinical use. [1-(4-Chloro6-methyl-pyrimidin2 - yl)piperidin3 - ylmethylam ine hydroch lor ide] is currently undergoing extensive preclinical studies to meet these regulatory requirements. These studies aim to provide comprehensive data on its safety, efficacy, and dosing regimen, which are essential for obtaining approval from regulatory agencies such as the FDA and EMA.

As research in medicinal chemistry progresses, innovative approaches are being adopted to accelerate drug discovery pipelines. High-throughput screening (HTS) technologies combined with artificial intelligence (AI) algorithms have revolutionized the identification of lead compounds like [1-(4-Chloro6-methyl-pyrimidin2 - yl)piper idine3 - ylm ethylam ine hydroch lor ide]. These tools enable researchers to rapidly assess thousands of compounds for their biological activity, significantly reducing the time required for hit identification and optimization.

The economic impact of discovering new drugs cannot be overstated. Pharmaceutical companies invest billions each year in research and development with the hope of bringing life-saving therapies to market. Compounds like [1-(4-Chloro6-methyl-pyrim idine2 - yl)piper idine3 - ylm ethylam ine hydroch lor ide] represent significant investments that could yield substantial returns if successful in clinical trials. The potential market for drugs targeting diseases such as cancer and neurodegenerative disorders is enormous, making this area a priority for pharmaceutical innovation.

In conclusion, [1-(4-Chloro6-methyl-pyrim idine2 - yl)piper idine3 - ylm ethylam ine hydroch lor ide] (CAS No. 1289388 -09 -5) is a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development into new therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound holds great promise for improving human health and well-being.